Cas no 1407991-26-7 (tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate)
tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- (R)-tert-Butyl ((4,4-difluoropyrrolidin-2-yl)methyl)carbamate
- tert-butyl N-{[(2R)-4,4-difluoropyrrolidin-2-yl]methyl}carbamate
- tert-Butyl N-([(2R)-4,4-difluoropyrrolidin-2-yl]methyl)carbamate
- tert-Butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate
- FCH4112051
- SB20873
- AK171566
- Carbamic acid, N-[[(2R)-4,4-difluoro-2-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester
- P15062
- DTXSID501128064
- (R)-tert-Butyl((4,4-difluoropyrrolidin-2-yl)methyl)carbamate
- MFCD28502526
- 1407991-26-7
- CS-0047927
- (2R)-2-(Boc-Aminomethyl)-4,4-Difluoropyrrolidine
- SCHEMBL22409353
- AS-52412
- AKOS025291176
- tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate
-
- MDL: MFCD28502526
- Inchi: 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)13-5-7-4-10(11,12)6-14-7/h7,14H,4-6H2,1-3H3,(H,13,15)/t7-/m1/s1
- InChI Key: KEWAAHJOSNDLHV-SSDOTTSWSA-N
- SMILES: FC1(CN[C@@H](CNC(=O)OC(C)(C)C)C1)F
Computed Properties
- Exact Mass: 236.13363415g/mol
- Monoisotopic Mass: 236.13363415g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 1.4
Experimental Properties
- Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (26 g/l) (25 º C),
tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM294204-1g |
(R)-tert-Butyl ((4,4-difluoropyrrolidin-2-yl)methyl)carbamate |
1407991-26-7 | 95%+ | 1g |
$1391 | 2022-09-03 | |
| abcr | AB459443-100 mg |
tert-Butyl N-([(2R)-4,4-difluoropyrrolidin-2-yl]methyl)carbamate; . |
1407991-26-7 | 100MG |
€537.70 | 2023-07-18 | ||
| abcr | AB459443-250 mg |
tert-Butyl N-([(2R)-4,4-difluoropyrrolidin-2-yl]methyl)carbamate; . |
1407991-26-7 | 250MG |
€867.50 | 2023-07-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R941935-100mg |
(R)-tert-Butyl ((4,4-difluoropyrrolidin-2-yl)methyl)carbamate |
1407991-26-7 | 98% | 100mg |
¥1,728.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R941935-250mg |
(R)-tert-Butyl ((4,4-difluoropyrrolidin-2-yl)methyl)carbamate |
1407991-26-7 | 98% | 250mg |
¥2,884.50 | 2022-08-31 | |
| Alichem | A109006447-100mg |
(R)-tert-Butyl ((4,4-difluoropyrrolidin-2-yl)methyl)carbamate |
1407991-26-7 | 95% | 100mg |
$608.04 | 2022-04-02 | |
| Alichem | A109006447-250mg |
(R)-tert-Butyl ((4,4-difluoropyrrolidin-2-yl)methyl)carbamate |
1407991-26-7 | 95% | 250mg |
$891.00 | 2022-04-02 | |
| Alichem | A109006447-1g |
(R)-tert-Butyl ((4,4-difluoropyrrolidin-2-yl)methyl)carbamate |
1407991-26-7 | 95% | 1g |
$2,227.50 | 2022-04-02 | |
| eNovation Chemicals LLC | D499309-100mg |
tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate |
1407991-26-7 | 97% | 100mg |
$125 | 2024-07-21 | |
| eNovation Chemicals LLC | D499309-250MG |
tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate |
1407991-26-7 | 97% | 250mg |
$255 | 2024-07-21 |
tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate Suppliers
tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate
Chemical Profile of tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate (CAS No. 1407991-26-7)
tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate, identified by its CAS number 1407991-26-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of bioactive molecules. The structural features of this compound, particularly its (2R)-4,4-difluoropyrrolidin-2-yl moiety, contribute to its unique chemical properties and potential biological activities.
The (2R)-4,4-difluoropyrrolidin-2-yl group is a stereodefined fragment that plays a crucial role in determining the pharmacokinetic and pharmacodynamic profiles of the compound. Pyrrolidine derivatives are well-documented for their involvement in various biological pathways, and the introduction of fluorine atoms at the 4-position enhances the metabolic stability and lipophilicity of the molecule. These characteristics make it an attractive scaffold for designing novel therapeutic agents targeting neurological disorders, inflammatory conditions, and other metabolic diseases.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity through precise targeting of active sites. The carbamate functional group in tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate serves as an excellent pharmacophore for designing molecules that interact with proteases and kinases. Such interactions are pivotal in regulating cellular signaling pathways involved in cancer progression, immune responses, and neurodegeneration. The tert-butyl group at the carbamate moiety further enhances the compound's solubility and bioavailability, making it a promising candidate for oral administration.
One of the most compelling aspects of this compound is its potential application in the development of next-generation antiviral agents. The (2R)-4,4-difluoropyrrolidin-2-yl group has been shown to exhibit inhibitory effects against various viral proteases by mimicking natural substrates or by inducing conformational changes that disrupt viral replication cycles. Preclinical studies have demonstrated that derivatives of this class can effectively inhibit enzymes such as HIV protease and hepatitis C protease, offering a new avenue for treating chronic viral infections. The fluorine atoms at the 4-position further enhance binding affinity by improving hydrophobic interactions with target proteins.
The synthesis of tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrrolidine ring via cyclopropanation followed by fluorination, followed by carbamate bond formation using appropriate activating agents. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing reliance on hazardous reagents and minimizing waste generation.
The pharmacological profile of this compound has been extensively studied in vitro using cell-based assays and in vivo models. Initial findings suggest that it exhibits potent inhibitory activity against a range of therapeutic targets without significant off-target effects. This selectivity is critical for developing drugs with improved safety profiles and reduced side effects. Additionally, structural modifications based on computational modeling have identified novel analogs with enhanced potency and selectivity, further validating the utility of this scaffold.
In conclusion,tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate (CAS No. 1407991-26-7) represents a promising lead compound for drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features and demonstrated biological activity position it as a valuable building block for developing innovative therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in pharmaceutical innovation.
1407991-26-7 (tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate) Related Products
- 1109284-46-9(Tert-butyl ((1S,2R)-2-amino-3,3-difluorocyclohexyl)carbamate)
- 1434141-95-3(tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate)
- 1374973-19-9(tert-butyl (1S,2S)-2-amino-3,3-difluorocyclohexylcarbamate)
- 1109284-37-8(tert-Butyl ((1R,2R)-2-amino-3,3-difluorocyclohexyl)carbamate)
- 1638744-23-6(Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate)
- 1363384-66-0(tert-butyl N-[[(2S)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate)
- 1303973-94-5(tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate)
- 1363384-67-1(tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate)
- 1407991-24-5((R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine)
- 1052713-53-7(tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate)